2-(Chloromethyl)-5,7-dimethylimidazo[1,2-a]pyrimidine
Overview
Description
2-(Chloromethyl)-5,7-dimethylimidazo[1,2-a]pyrimidine is a synthetic intermediate useful for pharmaceutical synthesis . It is a type of aromatic heterocyclic compound .
Synthesis Analysis
A series of mixed aryl/heteroaryl/alkyl imidazo[1,2-a]pyrimidine chalcogenides have been synthesized by nucleophilic substitution reaction on 2-(chloromethyl)imidazo[1,2-a]pyrimidine with corresponding aryl/heteroaryl selenols and alkyl/aryl thiolates . This method provides a new protocol for the synthesis of pyrimidine derivatives via a cascade reaction of oxidative dehydrogenation/annulation/oxidative aromatization .Molecular Structure Analysis
Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring . The synthesis of several imidazo[1,2-a]pyrimidine analogs substituted with two aryls at positions-2 and -3 has been described .Chemical Reactions Analysis
The synthesis of several imidazo[1,2-a]pyrimidine analogs substituted with two aryls at positions-2 and -3 has been described . The target analogs were investigated for their anti-inflammatory effects through xylene-induced ear swelling in mice .Scientific Research Applications
Antituberculosis Activity Research has demonstrated the potential of 2,7-dimethylimidazo[1,2-a]pyrimidine derivatives in combating tuberculosis. These compounds have been synthesized and evaluated for their in vitro anti-tuberculosis activity against various tuberculosis strains, including multi- and extensive drug-resistant strains. Some of these agents show considerable potency, with minimal inhibitory concentrations (MIC) of ≤ 1 μM, indicating their potential as anti-tuberculosis agents (Moraski et al., 2011).
Crystal Structure Analysis Studies on the crystal structure of imidazo[1,2-a]pyrimidine derivatives, such as 4-amino-5-chloro-2,6-dimethylpyrimidinium salts, have been conducted. These studies involve understanding the structural characteristics, including tautomerism and disorder, which are crucial for molecular recognition processes and could influence the targeted drug action of pharmaceuticals containing these compounds (Rajam et al., 2017).
Synthetic Chemistry Applications Imidazo[1,2-a]pyrimidine derivatives have been synthesized for various applications. For instance, 2-chloromethyl-3-nitroimidazo[1,2-a] pyrimidine was synthesized and shown to react under specific conditions to yield C-alkylated derivatives. These reactions open up possibilities for creating new classes of imidazo[1,2-a]pyrimidine derivatives with potential applications in different fields (Roubaud et al., 1995).
Antimicrobial Activity Several imidazo[1,2-a]pyrimidines have been prepared and tested for their in vitro antimicrobial activity against a variety of microorganisms. Some derivatives, such as 5-n-Octylaminoimidazo[1,2-a]pyrimidine, have shown significant activity against all the microorganisms studied, suggesting their potential as antimicrobial agents (Revanker et al., 1975).
Synthesis and Characterization for Pharmacological Studies New derivatives of imidazo[1,2-a]pyrimidines have been synthesized and characterized for their potential pharmacological activities. Studies have assessed their antioxidant, anticancer, antibacterial, and anti-inflammatory activities, indicating the broad spectrum of biological activities possessed by these derivatives (Rani et al., 2012).
Mechanism of Action
While specific information on the mechanism of action for 2-(Chloromethyl)-5,7-dimethylimidazo[1,2-a]pyrimidine was not found, it is known that pyrimidines display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory . Their anti-inflammatory effects are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators .
Safety and Hazards
Future Directions
Nitrogen-containing heterocyclic compounds, such as 2-(Chloromethyl)-5,7-dimethylimidazo[1,2-a]pyrimidine, have received considerable attention due to the wide spectrum of their biological activity and numerous therapeutic applications in medicine . Future research may focus on the development of new pyrimidines as anti-inflammatory agents .
properties
IUPAC Name |
2-(chloromethyl)-5,7-dimethylimidazo[1,2-a]pyrimidine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClN3/c1-6-3-7(2)13-5-8(4-10)12-9(13)11-6/h3,5H,4H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMDAULOGOZCZQT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=NC(=CN12)CCl)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClN3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.65 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
690642-33-2 | |
Record name | 2-(chloromethyl)-5,7-dimethylimidazo[1,2-a]pyrimidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.